(8-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid

• IUPAC Name: 2-(8-chloro-2-methyl-4-oxoquinolin-1-yl)acetic acid
• InChI: InChI=1S/C12H10ClNO3/c1-7-5-10(15)8-3-2-4-9(13)12(8)14(7)6-11(16)17/h2-5H,6H2,1H3,(H,16,17)
• InChI Key: FDUHKRDRUFZGNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(N1CC(=O)O)C(=CC=C2)Cl
• Molecular Formula: C12H10ClNO3
• Molecular Weight: 251.66 g/mol

Description

(8-Chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid, also known as CMOQA, is a synthetic organic compound with a wide range of applications in scientific research. It is a quinoline derivative and is used as a building block in organic synthesis. CMOQA is a versatile compound that can be used in a variety of laboratory experiments, such as enzyme inhibition, protein binding, and molecular modeling.

Scientific Research Applications

Structural and Chemical Investigations

• Synthesis and Structural Analysis : Research on derivatives of quinolinone compounds, similar to (8-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid, has been conducted. For instance, studies have synthesized and investigated the structures of various quinolinone derivatives, examining their crystallization patterns and molecular shapes (Yamuna, Sridharan, Prasad, & Zeller, 2010).

Synthesis and Biological Activity

• Antimalarial and Cytotoxic Agents : A novel series of compounds including derivatives of 7-chloroquinolin-4-ylthio, related to our compound of interest, have been synthesized and shown potential as antimalarial and anticancer agents. This indicates a possible avenue of research for similar quinolinone derivatives (Ramírez, Rodrigues, Mijares, de Sanctis, & Charris, 2020).

• Antibacterial Agents : Similar compounds, like substituted 4-oxoquinoline-3-carboxylic acids, have been prepared and evaluated for their antibacterial activity, suggesting that derivatives of (8-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid might possess similar properties (Miyamoto, Ueda, Otsuka, Aki, Tamaoka, Tominaga, & Nakagawa, 1990).

Spectroscopic and Electronic Studies

• Theoretical Investigations : The spectroscopic properties of 8-hydroxyquinoline derivatives have been theoretically studied, providing insights into the electronic structures and optical properties of similar quinolinone compounds. Such investigations are crucial for understanding the behavior of (8-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid in various applications (Ning, Ren, Zhang, & Zhang, 2013).

Luminescence and Photophysical Properties

• Luminescence Studies : Studies on 8-hydroxyquinoline derivatives, which are structurally related to the compound , have revealed interesting luminescence properties. This suggests potential research applications of (8-chloro-2-methyl-4-oxoquinolin-1(4H)-yl)acetic acid in photophysical and luminescent materials (Mikhailov, Svetlichnyi, Burov, Revinskii, Dushenko, & Minkin, 2015).